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Mechanism of the Thermal Rearrangement

The thermal rearrangement of cis-pinane is a retro-[2+2]-cycloaddition reaction. Research indicates that the

stepwise mechanism involving biradical intermediates is energetically more favorable than a concerted

one [1].

¢ Favored Pathway: A gauche ring opening of the cyclobutane ring in cis-pinane leads to a biradical
intermediate. This pathway has a significantly lower activation barrier compared to an anti ring
opening [1].

¢ Mechanism Explained: The reaction begins with the cleavage of a C-C bond in the four-membered
cyclobutane ring, forming a transient 1,4-diradical. This intermediate then undergoes bond
reorganization and fragmentation to yield the acyclic product, B-citronellene [1].

The diagram below illustrates this stepwise biradical mechanism.
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Experimental and Calculated Kinetic Data

The following table summarizes key experimental and computational data for the rearrangement of cis-
pinane. The calculated activation energies from quantum chemical studies show very good agreement with

experimental values, validating the proposed biradical mechanism [1] [2].

Parameter Value Conditions | Method Reference
Primary Product B-Citronellene Pyrolysis [1]
Competing Isocitronellene Pyrolysis [1]
Product

Proposed Stepwise retro-[2+2] via biradicals CASSCF/CASSCF-MP2 [1]
Mechanism calculations

Key Finding Gauche ring opening has lower Computational analysis [1]

barrier than anti opening

Data Source for Rate constants & activation Pyrolysis experiments [2]
Modeling parameters (382.5-409.0°C)

Key Experimental Context

The industrial availability of cis-pinane makes it an attractive starting material for synthetic research. It is

derived from a-pinene, a major component of turpentine oil, via catalytic hydrogenation [3] [4].

¢ Industrial Relevance: cis-Pinane and the related cis-pinanol are industrially available and used as
intermediates in the synthesis of fragrances and other chemicals, highlighting the practical
importance of understanding its rearrangement [3].

¢ Reaction Conditions: Kinetic studies and pyrolysis experiments are typically conducted at high
temperatures, often between 382.5 °C and 409.0 °C, to provide data for modeling the reaction
network [2].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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